Cas no 1155144-02-7 (5-ethyl-2,2-dimethylmorpholine)

• Product Name: 5-ethyl-2,2-dimethylmorpholine
• CAS No: 1155144-02-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD12080367
• CID: 4573490
• PubChem ID: 43591690
• Update Time: 2025-05-23

5-ethyl-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 5-ethyl-2,2-dimethyl-
• 5-Ethyl-2,2-dimethylmorpholine
• 5-ethyl-2,2-dimethylmorpholine

• MDL： MFCD12080367
• Inchi： 1S/C8H17NO/c1-4-7-5-10-8(2,3)6-9-7/h7,9H,4-6H2,1-3H3
• InChI Key： IPCWHJLDUXDZAO-UHFFFAOYSA-N
• SMILES： N1C(CC)COC(C)(C)C1

Additional information on 5-ethyl-2,2-dimethylmorpholine

5-Ethyl-2,2-dimethylmorpholine (CAS No. 1155144-02-7): A Comprehensive Overview of Its Properties and Applications

In the realm of specialty chemicals, 5-Ethyl-2,2-dimethylmorpholine (CAS No. 1155144-02-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, classified as a substituted morpholine derivative, is increasingly being explored in pharmaceutical intermediates, agrochemical formulations, and industrial processes. Its molecular formula, C₈H₁₇NO, and distinct ethyl and dimethyl substitutions contribute to its reactivity and solubility profile, making it a valuable building block in synthetic chemistry.

The growing interest in 5-Ethyl-2,2-dimethylmorpholine aligns with broader trends in sustainable chemistry and green synthesis. Researchers and manufacturers are actively seeking alternatives to traditional solvents and catalysts, and this compound’s potential as a low-toxicity intermediate has positioned it as a candidate for eco-friendly processes. Online searches for "morpholine derivatives in green chemistry" or "applications of 5-Ethyl-2,2-dimethylmorpholine" reflect this shift in industry priorities.

From a structural perspective, the morpholine ring in 5-Ethyl-2,2-dimethylmorpholine provides a stable heterocyclic framework, while the ethyl and dimethyl groups enhance its lipophilicity. This balance between polarity and hydrophobicity is critical for its use in drug delivery systems, where controlled release and bioavailability are paramount. Recent studies have highlighted its role in optimizing API (Active Pharmaceutical Ingredient) formulations, particularly for compounds requiring enhanced membrane permeability.

Beyond pharmaceuticals, 5-Ethyl-2,2-dimethylmorpholine has found niche applications in corrosion inhibition and polymer stabilization. Its ability to act as a mild base and chelating agent makes it suitable for protecting metal surfaces in industrial settings. Searches for "morpholine-based corrosion inhibitors" or "non-toxic stabilizers for polymers" often lead to discussions about this compound’s efficacy.

In the agrochemical sector, 5-Ethyl-2,2-dimethylmorpholine is being investigated as a precursor for herbicides and fungicides. Its structural flexibility allows for modifications that target specific plant pathogens while minimizing environmental impact. This aligns with the global push toward sustainable agriculture, a topic frequently searched alongside "novel agrochemical intermediates".

Quality and safety are paramount when handling 5-Ethyl-2,2-dimethylmorpholine. Reputable suppliers adhere to stringent GMP (Good Manufacturing Practice) standards, ensuring high purity and consistency. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography) are commonly employed to verify its composition, addressing queries like "how to test morpholine derivatives".

Looking ahead, the demand for 5-Ethyl-2,2-dimethylmorpholine is expected to rise, driven by innovations in catalysis and material science. Its compatibility with biodegradable polymers and renewable energy technologies further expands its potential. As industries prioritize circular economy principles, this compound’s role in reducing waste and improving efficiency will likely become a focal point.

In summary, 5-Ethyl-2,2-dimethylmorpholine (CAS No. 1155144-02-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, from pharmaceuticals to agrochemicals, underscore its importance as a multifunctional intermediate. For researchers and industry professionals, understanding its properties and potential is key to unlocking new opportunities in a rapidly evolving landscape.